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Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B15553946

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of Trisulfo-Cy5-Alkyne, a fluorescent dye

vital for bioconjugation and molecular labeling. This document outlines its core properties,

experimental protocols for its application, and visualizations of its structure and reaction

pathways to support its use in advanced research and development.

Core Properties of Trisulfo-Cy5-Alkyne
Trisulfo-Cy5-Alkyne is a highly water-soluble cyanine dye. Its three sulfonate groups enhance

its hydrophilicity, making it particularly suitable for labeling biological molecules in aqueous

environments without the need for organic co-solvents. The terminal alkyne group allows for its

covalent attachment to azide-modified molecules via a copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction, a cornerstone of click chemistry. This bioorthogonal reaction is

highly specific and efficient, enabling precise labeling of biomolecules such as proteins,

peptides, and nucleic acids.

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative properties of Trisulfo-Cy5-Alkyne.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15553946#bc-rfq
https://www.benchchem.com/product/b15553946/docs?utm_src=pdf-body#trisulfo-cy5-alkyne-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15553946/docs?utm_src=pdf-body#trisulfo-cy5-alkyne-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15553946/docs?utm_src=pdf-body#trisulfo-cy5-alkyne-a-comprehensive-technical-guide
https://www.benchchem.com/product/b15553946/docs?utm_src=pdf-body#trisulfo-cy5-alkyne-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₃₇H₄₅N₃O₁₀S₃ [1][2]

Molecular Weight 788.0 g/mol [1]

CAS Number 2055138-90-2 [1][2]

Excitation Maximum (λex) ~647 nm [1]

Emission Maximum (λem) ~670 nm [1]

Extinction Coefficient (ε) ~250,000 cm⁻¹M⁻¹ [1]

Solubility Water, DMSO, DMF [1]

Purity >95% [1]

Storage Conditions
-20°C, desiccated and

protected from light
[1]

Visualizations
Chemical Structure of Trisulfo-Cy5-Alkyne
The following diagram illustrates the chemical structure of Trisulfo-Cy5-Alkyne, highlighting

the cyanine core, the three sulfonate groups, and the terminal alkyne functionality.

Caption: Chemical structure of Trisulfo-Cy5-Alkyne.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
Workflow
The following diagram outlines the general workflow for a copper-catalyzed click chemistry

reaction involving Trisulfo-Cy5-Alkyne and an azide-modified biomolecule.
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General Workflow for CuAAC Bioconjugation
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Click to download full resolution via product page

Caption: CuAAC bioconjugation workflow.

Experimental Protocols
General Synthesis of Cyanine Dyes (Modular Approach)
While a specific, detailed synthesis protocol for Trisulfo-Cy5-Alkyne is proprietary to

manufacturers, the general synthesis of asymmetric cyanine dyes follows a modular approach.

This involves the synthesis of two different heterocyclic precursors, one of which is

functionalized with the alkyne linker and the other with substituents to enhance water solubility.

A common strategy involves:

Synthesis of Indolenine Precursors: Two distinct indolenine derivatives are synthesized. One

is N-alkylated with a linker containing a terminal alkyne. The other is N-alkylated with a
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sulfonate-containing group. The indolenine rings are also sulfonated to increase water

solubility.

Hemicyanine Formation: One of the indolenine precursors is reacted with a reagent such as

N,N'-diphenylformamidine to form a hemicyanine intermediate.

Cyanine Dye Formation: The hemicyanine intermediate is then condensed with the second

indolenine precursor in the presence of a base (e.g., sodium acetate) in a solvent like

ethanol or methanol to form the asymmetric cyanine dye.

Purification: The final product is purified using techniques such as high-performance liquid

chromatography (HPLC).

General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol provides a general guideline for labeling an azide-modified protein with Trisulfo-
Cy5-Alkyne. Optimization may be required for specific applications.

Materials:

Trisulfo-Cy5-Alkyne

Azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4)

Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

Sodium ascorbate stock solution (e.g., 100 mM in water, freshly prepared)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris(benzyltriazolylmethyl)amine

(TBTA) ligand stock solution (e.g., 50 mM in water or DMSO/water)

Reaction buffer (e.g., PBS, pH 7.4)

Purification column (e.g., size-exclusion chromatography)

Procedure:
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Prepare the Reaction Mixture: In a microcentrifuge tube, combine the azide-modified protein

with Trisulfo-Cy5-Alkyne in the reaction buffer. A molar excess of the dye (e.g., 5-10 fold) is

typically used.

Prepare the Catalyst Premix: In a separate tube, mix the copper(II) sulfate stock solution with

the ligand stock solution. The ligand is typically used at a concentration to achieve a 5:1

ligand-to-copper ratio to stabilize the Cu(I) ion.

Initiate the Reaction: Add the freshly prepared sodium ascorbate solution to the protein-dye

mixture to reduce Cu(II) to the catalytic Cu(I) species. Immediately after, add the

copper/ligand premix to the reaction mixture. The final concentration of copper is typically in

the range of 50-200 µM.

Incubation: Gently mix the reaction and incubate at room temperature for 1-4 hours,

protected from light. The reaction progress can be monitored by techniques such as SDS-

PAGE with fluorescence imaging.

Purification: Upon completion, remove the unreacted dye and catalyst components by size-

exclusion chromatography, dialysis, or another suitable purification method.

Characterization: Confirm the labeling by measuring the absorbance of the purified

conjugate at the protein's absorbance maximum (typically 280 nm) and the Cy5 dye's

absorbance maximum (~647 nm). The degree of labeling can be calculated using the Beer-

Lambert law.

Applications in Research and Drug Development
Trisulfo-Cy5-Alkyne is a versatile tool with numerous applications in life sciences and drug

development, including:

Fluorescence Microscopy: Labeling of cellular components for high-resolution imaging.

Flow Cytometry: Quantification and sorting of labeled cells.

Proteomics: Identification and quantification of proteins in complex mixtures.
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Drug Delivery: Tracking of drug-loaded nanoparticles or therapeutic antibodies in vitro and in

vivo.

High-Throughput Screening: Development of fluorescent assays for drug discovery.

The high water solubility, bright fluorescence, and bioorthogonal reactivity of Trisulfo-Cy5-
Alkyne make it an invaluable reagent for researchers and scientists seeking to fluorescently

label and track biomolecules with high precision and sensitivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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